Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate

• Molecular Formula: C14H25NO3
• Molecular Weight: 255.35 g/mol
• IUPAC Name: ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C14H25NO3/c1-5-18-13(17)11-7-6-8-15(10-11)12(16)9-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key: VYJLAAVECACMKH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)C(=O)CC(C)(C)C

Description

Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate, also known as EDP-1066, is a small molecule inhibitor that has been researched for its potential therapeutic applications in various diseases.

Mechanism of Action

Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate inhibits the activity of a specific enzyme called Bruton's tyrosine kinase (BTK), which plays a crucial role in the activation and proliferation of immune cells. By inhibiting BTK, Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate reduces the activity of immune cells, leading to a decrease in inflammation and tumor growth.
Biochemical and Physiological Effects:
Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, indicating its potential as an anti-inflammatory agent. Additionally, Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate has been found to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate has several advantages for lab experiments, including its small molecular size, ease of synthesis, and specificity for BTK inhibition. However, its limitations include its relatively short half-life and potential for off-target effects.

Future Directions

Future research on Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate could focus on its potential therapeutic applications in specific diseases, such as autoimmune disorders and cancer. Additionally, further studies could investigate the potential for combination therapies with other drugs to enhance its efficacy. Finally, research could explore the development of more potent and selective BTK inhibitors based on the structure of Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate.
In conclusion, Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate is a promising small molecule inhibitor that has shown potential therapeutic applications in various diseases. Its inhibition of BTK activity has been found to reduce inflammation and tumor growth, making it a potential anti-inflammatory and anti-cancer agent. While Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate has several advantages for lab experiments, further research is needed to fully understand its potential as a therapeutic agent and to explore its future directions.

Synthesis Methods

Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate is synthesized through a multi-step process involving the reaction of 3,3-dimethylbutyryl chloride with piperidine-3-carboxylic acid, followed by esterification with ethanol. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In preclinical studies, Ethyl 1-(3,3-dimethylbutanoyl)piperidine-3-carboxylate has shown promising results in inhibiting tumor growth and reducing inflammation.